Cas no 82460-75-1 (rabdophyllin g)

rabdophyllin g structure
rabdophyllin g structure
Product Name:rabdophyllin g
CAS No:82460-75-1
MF:C22H30O7
MW:406.469407558441
CID:987811
PubChem ID:158213
Update Time:2025-07-13

rabdophyllin g Chemical and Physical Properties

Names and Identifiers

    • rabdophyllin g
    • Isodonoiol
    • Rabdosin C
    • (5α)-8-(Acetyloxy)-8,10-deepoxy-13-deoxy-5-hydroxyenmein (ACI)
    • 6H-6a,9-Methanobenzo[b]cyclohepta[d]pyran, enmein deriv. (ZCI)
    • AKOS040747343
    • [11-hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo[11.2.1.01,10.04,9]hexadecan-9-yl]methyl acetate
    • Enmein, 8-(acetyloxy)-8,10-deepoxy-13-deoxy-5-hydroxy-, (5-alpha)-
    • DTXSID701002692
    • 82460-75-1
    • [11-Hydroxy-1-(hydroxymethyl)-2,2-dimethyl-8-methylidene-6,7-dioxodecahydro-6H-6a,9-methanobenzo[b]cyclohepta[d]pyran-11b(1H)-yl]methyl acetate
    • (11-hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo(11.2.1.01,10.04,9)hexadecan-9-yl)methyl acetate
    • G88930
    • [(1R,4R,8R,9R,10R,11S,13R)-11-Hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo[11.2.1.0,.0,]hexadecan-9-yl]methyl acetic acid
    • ((1R,4R,8R,9R,10R,11S,13R)-11-Hydroxy-8-(hydroxymethyl)-7,7-dimethyl-14-methylidene-2,15-dioxo-3-oxatetracyclo(11.2.1.0,.0,)hexadecan-9-yl)methyl acetic acid
    • DA-67090
    • Inchi: 1S/C22H30O7/c1-11-13-7-14(25)17-21(8-13,18(11)26)19(27)29-16-5-6-20(3,4)15(9-23)22(16,17)10-28-12(2)24/h13-17,23,25H,1,5-10H2,2-4H3
    • InChI Key: OCELUFZNLBUKGF-UHFFFAOYSA-N
    • SMILES: O=C(C)OCC12C(CO)C(C)(C)CCC1OC(C13CC(CC(C21)O)C(=C)C3=O)=O

Computed Properties

  • Exact Mass: 406.19900
  • Monoisotopic Mass: 406.19915329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 786
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 110.13000
  • LogP: 1.40220

rabdophyllin g Pricemore >>

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